Cas no 32870-98-7 (Phenanthrene,9-ethynyl-)
Phenanthrene,9-ethynyl- is a polycyclic aromatic hydrocarbon derivative featuring an ethynyl group at the 9-position of the phenanthrene core. This compound is of interest in organic synthesis and materials science due to its rigid, conjugated structure, which facilitates applications in optoelectronic materials and as a building block for more complex molecular architectures. The ethynyl group enhances reactivity, enabling further functionalization via Sonogashira coupling or click chemistry. Its extended π-system contributes to potential fluorescence properties, making it useful in photophysical studies. The compound’s stability and structural precision make it valuable for research in advanced organic electronics and supramolecular chemistry.
Phenanthrene,9-ethynyl- structure
Product Name:Phenanthrene,9-ethynyl-
CAS No:32870-98-7
MF:C16H10
MW:202.250604152679
MDL:MFCD05664210
CID:319341
PubChem ID:24874191
Update Time:2025-10-29
Phenanthrene,9-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene,9-ethynyl-
- 9-Ethynylphenanthrene
- 9-phenanthrene acetylene
- 9-phenanthrenylacetylene
- 9-phenanthrylacetylene
- 9-phenanthrylethyne
- Phenanthrene,9-ethynyl
- [Phenanthren-9-yl]ethyne
- CS-0114387
- SB66726
- MFCD05664210
- 32870-98-7
- DTXSID80186533
- A821477
- BDBM50027784
- PD194480
- CHEMBL1908227
- E1301
- FT-0639063
- 9-Ethynyl Phenanthrene
- 9-Ethynylphenanthrene, 97%
- AS-57979
- T72303
- J-018910
- AKOS015916685
- FMKVRRYQWWPOAL-UHFFFAOYSA-N
- 9-(ethynyl)phenanthrene
- DTXCID20109024
- DB-048288
-
- MDL： MFCD05664210
- Inchi： 1S/C16H10/c1-2-12-11-13-7-3-4-9-15(13)16-10-6-5-8-14(12)16/h1,3-11H
- InChI Key： FMKVRRYQWWPOAL-UHFFFAOYSA-N
- SMILES： C12C=CC=CC1=C(C#C)C=C1C=CC=CC=21
Computed Properties
- Exact Mass: 202.07800
- Monoisotopic Mass: 202.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.7
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: solid
- Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 61.0 to 65.0 deg-C
- Boiling Point: 377°C(lit.)
- Flash Point: 174 °C
- Refractive Index: 1.713
- Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
- PSA: 0.00000
- LogP: 3.97430
- Solubility: Not determined
Phenanthrene,9-ethynyl- Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H318-H413
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- Risk Phrases：R41
Phenanthrene,9-ethynyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZX809-1g |
Phenanthrene,9-ethynyl- |
32870-98-7 | 98.0%(GC) | 1g |
￥1331.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZX809-200mg |
Phenanthrene,9-ethynyl- |
32870-98-7 | 98.0%(GC) | 200mg |
￥457.0 | 2022-07-28 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 521167-1G |
Phenanthrene,9-ethynyl- |
32870-98-7 | 1g |
¥1113.67 | 2023-12-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-233729-1g |
9-Ethynylphenanthrene, |
32870-98-7 | ≥96% | 1g |
￥534.00 | 2023-09-05 | |
| eNovation Chemicals LLC | Y1047313-5g |
Phenanthrene,9-ethynyl- |
32870-98-7 | 95% | 5g |
$135 | 2024-06-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1301-1G |
9-Ethynylphenanthrene |
32870-98-7 | >98.0%(GC) | 1g |
¥200.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1301-5G |
9-Ethynylphenanthrene |
32870-98-7 | >98.0%(GC) | 5g |
¥940.00 | 2024-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZX809-1g |
Phenanthrene,9-ethynyl- |
32870-98-7 | 98.0%(GC) | 1g |
¥268.4 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZX809-200mg |
Phenanthrene,9-ethynyl- |
32870-98-7 | 98.0%(GC) | 200mg |
¥324.9 | 2023-08-31 | |
| Chemenu | CM390988-5g |
9-ethynylphenanthrene |
32870-98-7 | 95%+ | 5g |
$*** | 2023-05-30 |
Phenanthrene,9-ethynyl- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:32870-98-7)Phenanthrene,9-ethynyl-
Order Number:A821477
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):265.0
Email:sales@amadischem.com
Phenanthrene,9-ethynyl- Related Literature
-
X. Mercier,A. Faccinetto,S. Batut,G. Vanhove,D. K. Bo?ani?,H. R. Hróemarsson,G. A. Garcia,L. Nahon Phys. Chem. Chem. Phys. 2020 22 15926
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Satomi Tasaki,Atsuya Momotake,Yoko Kanna,Tomoo Sato,Yoshinobu Nishimura,Tatsuo Arai Photochem. Photobiol. Sci. 2015 14 1864
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P. ?ak,M. Bo?t,C. Pietraszuk RSC Adv. 2018 8 40016
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Soham Dutta,Andrew J. Gellman Chem. Soc. Rev. 2017 46 7787
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Soham Dutta,Andrew J. Gellman Chem. Soc. Rev. 2017 46 7787
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:32870-98-7)Phenanthrene,9-ethynyl-
Purity:99%
Quantity:25g
Price ($):265.0